Cas no 1211541-45-5 (METHYL 2-CYANO-1,3-THIAZOLE-5-CARBOXYLATE)

METHYL 2-CYANO-1,3-THIAZOLE-5-CARBOXYLATE structure
1211541-45-5 structure
Product Name:METHYL 2-CYANO-1,3-THIAZOLE-5-CARBOXYLATE
CAS No:1211541-45-5
MF:C6H4N2O2S
MW:168.173159599304
CID:4471406
PubChem ID:72207628
Update Time:2025-04-24

METHYL 2-CYANO-1,3-THIAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-CYANO-1,3-THIAZOLE-5-CARBOXYLATE
    • Methyl 2-cyanothiazole-5-carboxylate
    • 2-Cyano-thiazole-5-carboxylic acid methyl ester
    • METHYL2-CYANOTHIAZOLE-5-CARBOXYLATE
    • P12745
    • CS-0057607
    • DTXSID201288815
    • 1211541-45-5
    • PB33493
    • Methyl 2-cyano-5-thiazolecarboxylate
    • Inchi: 1S/C6H4N2O2S/c1-10-6(9)4-3-8-5(2-7)11-4/h3H,1H3
    • InChI Key: FCQVJJSVVGSALF-UHFFFAOYSA-N
    • SMILES: S1C(C(OC)=O)=CN=C1C#N

Computed Properties

  • Exact Mass: 167.99934855Da
  • Monoisotopic Mass: 167.99934855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.2Ų

METHYL 2-CYANO-1,3-THIAZOLE-5-CARBOXYLATE Pricemore >>

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